3,7,9-Trimethyldeca-2,6-dienenitrile

• CAS No.: 59274-91-8
• Molecular Formula: C13H21N
• Molecular Weight: 191.31 g/mol
• IUPAC Name: 3,7,9-trimethyldeca-2,6-dienenitrile
• InChI: InChI=1S/C13H21N/c1-11(2)10-13(4)7-5-6-12(3)8-9-14/h7-8,11H,5-6,10H2,1-4H3
• InChI Key: RUOFVDQDZFONFI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=CCCC(=CC#N)C)C

Description

3,7,9-Trimethyldeca-2,6-dienenitrile is a nitrile-containing organic compound characterized by a branched carbon skeleton with conjugated double bonds at positions 2 and 6 and methyl substituents at positions 3, 7, and 9. The nitrile (-C≡N) functional group at the terminal carbon distinguishes it from structurally related derivatives. The compound’s reactivity is influenced by the electron-withdrawing nitrile group and steric effects from the methyl branches, which may impact its stability, solubility, and interaction with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,7,9-Trimethyldeca-2,6-dienenitrile typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the alkylation of a nitrile precursor with a suitable alkylating agent in the presence of a base. The reaction conditions often include:

Temperature: Moderate temperatures (50-100°C)

Solvent: Organic solvents such as toluene or dichloromethane

Catalyst: Base catalysts like sodium hydride or potassium carbonate

Industrial Production Methods

In an industrial setting, the production of 3,7,9-Trimethyldeca-2,6-dienenitrile may involve continuous flow reactors to ensure consistent quality and yield. The process parameters are optimized to maximize efficiency and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

3,7,9-Trimethyldeca-2,6-dienenitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can convert the nitrile group to an amine.

Substitution: The compound can participate in nucleophilic substitution reactions, where the nitrile group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) under acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles such as amines or alcohols in the presence of a base.

Major Products

The major products formed from these reactions include amines, ketones, and substituted nitriles, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

3,7,9-Trimethyldeca-2,6-dienenitrile has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3,7,9-Trimethyldeca-2,6-dienenitrile involves its interaction with specific molecular targets. The nitrile group can form hydrogen bonds or coordinate with metal ions, influencing various biochemical pathways. The compound’s double bonds and methyl groups also contribute to its reactivity and interactions with other molecules .

Comparison with Similar Compounds

2-Thio-2-(3,7,9-trimethyl-2,6-decadienyl)pseudo-urea hydrobromide

This compound, described in , shares the same 3,7,9-trimethyldeca-2,6-dienyl carbon skeleton but replaces the nitrile group with a thio-pseudo-urea moiety (-SC(NH)NH₂) and a hydrobromide counterion. Key differences include:

• Functional Groups : The nitrile’s strong electron-withdrawing nature contrasts with the thio-pseudo-urea’s hydrogen-bonding capability and ionic character from the hydrobromide salt.
• Polarity and Solubility : The hydrobromide salt likely exhibits higher water solubility due to ionic interactions, whereas the nitrile may favor organic solvents.
• Biological Activity : The hydrobromide derivative acts as a GABA receptor agonist for treating anxiety, depression, and epilepsy , while the nitrile’s bioactivity remains unverified but could differ due to metabolic stability or receptor interactions.

Physicochemical Properties

Table 1 summarizes inferred properties based on structural analysis and evidence:

Property	3,7,9-Trimethyldeca-2,6-dienenitrile	2-Thio-2-(3,7,9-trimethyl-2,6-decadienyl)pseudo-urea hydrobromide
Molecular Formula	C₁₃H₁₉N	C₁₃H₂₂BrN₃S
Functional Groups	Nitrile (-C≡N)	Thio-pseudo-urea (-SC(NH)NH₂), Hydrobromide (Br⁻)
Key Interactions	Dipole-dipole (nitrile)	Ionic (Br⁻), Hydrogen bonding (urea)
Therapeutic Application	Not reported	GABA receptor agonist (neurological disorders)
Synthetic Route	Potential bromide-cyanide substitution	Derived from 1-bromo-3,7,9-trimethyl-deca-2,6-diene

Reactivity and Stability

• Nitrile vs. Hydrobromide Stability : The nitrile’s triple bond confers thermal and oxidative stability, whereas the hydrobromide’s ionic nature may make it hygroscopic or prone to decomposition under acidic conditions.
• The methyl groups at positions 3, 7, and 9 likely induce steric hindrance, limiting rotational freedom compared to less branched analogs.